The development of a new stable phase/type, a rare earth element Pr3+ substitution in Ca2-xPrxFe8O14 (T-type) of hexagonal ferrites with composition (x = 0.0, 0.02, 0.06, 0.1), using the sol–gel auto-combustion method was endeavoured in the current study. The x-ray diffraction analysis proved that all samples possess single-phase structures. All computed structural characteristics varied with Pr3+ substitution. The particles with random shapes and sizes were examined from TEM analysis and particle sizes ranged from 14 to 44 nm. With Pr-contents, the saturation and remanent magnetization increased and the coercivity decreased. All samples have high values of dielectric loss, dielectric constant, and tangent loss at low-frequency values and these high values declined with rising frequency. The peaks in real part of the electric modulus migrated toward the low-frequency region; it was the confirmation that grain boundaries are incredibly active to participate in resistance. The uneven trend in the imaginary part of the electric modulus, which is demised with increasing frequency and peaks, was described by the Sillars model. The band gap (Eg) of the samples reduced linearly from 4.60 to 4.32 eV with the addition of Pr3+ ions, as observed from the UV–visible absorbance spectra. The polarization vs electric field (P-E) loops of synthesized samples displayed lossy behavior and this loosy behavior decreased with Pr-additives. On the basis of properties exhibited by the present synthesized T-type hexagonal ferrites, it can be hoped that these materials are applicable in high-frequency devices, antenna, radar applications, and opto-magneto applications.

Ascorbic acid (AA), being core vitamin, prompts collagen protein growth that maintains our skin, bones, joint lining’s, teeth, gums, blood vessels and even ligament. Initially, synthesis of CeO2 and SiO2 nanoparticles and their nano-spheric composite (CeO2@SiO2NSs) materials through solvothermal and sol–gel routes was achieved. These nanospheres were defensibly characterized through appropriate characterization techniques. Pencil graphite electrode or PGE was modified by drop coating and electrochemically investigated for analytical and real samples with AA detection in phosphate buffer saline. CeO2@SiO2NSs/PGE electrode showed high sensitivity (167.5 μA/mM.cm2) and low LOD (70.18 µM) for AA. The modified electrode revealed good linear range, high stability, specificity and performed well for real samples’ AA detection. CeO2@SiO2 NSs also effectively inhibited multiple bacteria with and without solar irradiation. Overall, the NSs, due to their unique physical, chemical and optical properties offered path towards advance sensing and antibacterial material as well.

One-dimensional porous silicon photonic crystals with microcavity were fabricated using single and double electrochemical cells and the same electrochemical parameters. Devices with better optical quality can be achieved when liquid acids are used as back contacts for current flow. Optical analysis of them shows that devices with less rough interfaces and layers with negligible in-depth inhomogeneities are formed. However, the etch rate and porosity depend strongly on the acid strength, the diffusion of the acid species from the liquid bulk to the interface, and the anodization temperature. Strong acids promote a higher etch rate. Thinner films with lower porosity and rougher interfaces are observed for devices fabricated in substrates with aluminum or platinum as solid ohmic contacts compared to devices fabricated in unmetallized substrates, as shown by optical analysis, such that devices with aluminum as the ohmic contact have about 80% of the reflectance, while with platinum shows 94%.

Magnetic, elastic, electromagnetic, and microwave absorption properties of cobalt-substituted zinc spinel ferrites Zn1-xCoxFe2O4 (0.00 ≤ x ≤ 1.00, Δx = 0.25) fabricated via the sol–gel citrate route are analyzed. The hysteresis loops of constituent ferrites revealed the rapid rise in saturation magnetization and coercivity with the doping of cobalt ions. The FT-IR spectra exhibit two vibrational bands in the scope of 521–560 cm−1 and 397–404 cm−1. Complex permittivity (ɛr) and complex permeability (µr) are analyzed using a vector network analyzer in Ka-band. The absorption is maximized by tuning the thickness of the sample from 0.8 mm to 3.5 mm using the quarter wavelength model. Maximum absorption of 99.14 % at a matching frequency of 34.60 GHz and a matching thickness of 1 mm is obtained by the composition with × = 0.75. The prepared ferrite composition proves to be an efficient microwave-absorbing material at high frequencies ranging from 26.5 to 40 GHz.

Superparamagnetic Ni-ferrite and their composite with graphene oxide nanoparticles are synthesized using simple hydrothermal method. The morphology and the crystal structure measurements show formation of spinel structure with cubic/octahedral shape nanoparticles with average particles size of 16.63 nm and 12.87 nm for NiFe2O4 and GO-NiFe2O4 respectively. The magnetic properties show superparamagnetic behavior at room temperature with saturation magnetization of 50 and 35 emu/g and Coercivity of 35 and 25 Oe for NiFe2O4 and GO-NiFe2O4 respectively. The zero-field cooling and field cooling magnetization dependence on temperature measurements yield blocking temperature of 315 and 257 K for NiFe2O4 and GO-NiFe2O4 respectively. Those values confirm the superparamagnetic behavior of the samples. Moreover, the blocking temperature of the NiFe2O4 is within the therapeutic temperature range of magnetic hyperthermia therapy. The feasibility of hyperthermia reveals heating power of 165 and 15 W/g for NiFe2O4 and GO-NiFe2O4 respectively, which is comparable and even much better than the previous published work by others. Therefore, the findings open new route for the potential of NiFe2O4 and GO-NiFe2O4 nanoparticles for hyperthermia and to be tested for in vitro/ in vivo hyperthermia in the future.

Graphene film has drawn great attention in flexible supercapacitors for its large specific surface area and high conductivity, but the trade-off between capacitance (positively correlated with structural defects) and electrical conductivity (negatively correlated with structural defects) still hinder its application. Herein, a graphene-based composite film is fabricated by cooperating graphene oxide with highly conductive graphene flakes. With the combined effect, graphene flakes endow the composite films with high electrical conductivity, while graphene oxide provides extra pseudocapacitance. The composite film shows a high specific capacitance of 191.1 F g−1, which is far beyond that of pure graphene film (6.7 F g−1). The assembled flexible supercapacitor shows no capacitance decline when bent at different angles, and the capacitance retention of the supercapacitor keeps at 55.8% after 4500 bending-releasing cycles (0–180°). The excellent mechanical and electrochemical performance of reduced graphene oxide/graphene composite film makes it a promising candidate in flexible supercapacitors.

One-dimensional noble-metal nanoparticles (NPs) and their surface modifications to enhance defect states are critical for heterogeneous catalysis. Herein, we report a remarkable enhancement in the catalytic activity of Au-Ag nanoworms (NWs) with Ag coating and its subsequent etching using galvanic replacement reaction (GRR). The Au-Ag NWs were fabricated through an uncomplicated single-step recipe and were subsequently coated with Ag using the seed-mediated approach to form core–shell NWs. The surface roughness of core–shell NWs was further increased by exploiting GRR. The catalytic activity of the nanostructures was studied by the catalytic reduction of the 4-nitrophenol to 4-aminophenol model reaction. The catalytic activity of core–shell and rough NWs is found to be 0.273 min−1 and 0.843 min−1, respectively, which is ∼ 22 and ∼ 67 times higher, respectively, compared to Au-Ag NWs. This makes these nanostructures excellent for catalytic applications.

Ni0.5Zn0.45Ca0.05Fe2O4 nanoparticles were synthesized by co-precipitation technique, and its structural, spectroscopic, magnetic, linear, and third-order nonlinear optical characteristics were studied using XRD, Raman, and FTIR spectroscopy, VSM, UV–visible DRS spectroscopy, and z scan technique respectively. The XRD results revealed the inverse cubic (Fd3m) spinel structure and an average crystallite size of 36 nm. X-ray density, specific surface area were calculated, and the Rietveld refined parameters almost agree with the estimated structural parameters. FESEM images show spherical morphology and EDX analysis gives the chemical composition of the sample. A bandgap of 1.85 eV is found from the UV–Vis-DRS spectrum. The third-order nonlinear optical parameters such as nonlinear refractive index (n2), nonlinear absorption coefficient (β), third-order susceptibility (χ(3), second-order hyperpolarizability, and optical limiting response were studied with 532 nm 5 ns laser pulses. The synthesized nano compound had significant optical limiting property.

The present work reports the amorphous-crystalline phase transformation by interdiffusion of Te into the As2Se3 matrix with annealing at various temperatures (100, 150, and 200 °C). Te/As2Se3 bilayer thin films were prepared by electron beam evaporation under high vacuum conditions. The amorphous nature of As2Se3 thin film was confirmed from the X-ray diffraction study. The presence of small peaks in Te/As2Se3 thin film indicates the As4Te4 (monoclinic) and As2Se3 (monoclinic) phases, confirming the amorphous to crystalline phase transformation upon Te interdiffusion and subsequent annealing. The impact of Te top layer deposition on the vibrational modes were also observed from the Raman spectroscopy. The formation of Te agglomerates is confirmed from the morphological analysis which disappeared with further annealing. Furthermore, the water contact angle measurements have provided insight into surface interaction mechanisms of these materials. The linear and nonlinear optical properties were changed upon interdiffusion of Te as observed from UV–Visible spectroscopy. The increase in Eu indicated an increase in disorder hence the decrease in the bandgap. The 3rd order nonlinear susceptibility (χ3) and nonlinear refractive index (n2) increased with annealing. The tuning of linear and nonlinear optical properties by annealing can be used in various optoelectronic applications. Specifically, the phase transformation behaviour of Te/As2Se3 bilayer thin films enables their utilization in phase-change material-based optoelectronic devices.

The photocatalytic ability of Rb0.9Nb1.625Mo0.375O5.62 UV-photocatalyst has been improved by electron structure modifications. The Rb0.75Cu0.15Nb1.625Mo0.375O5.6 and Rb0.8Mn0.1Nb1.625Mo0.375O5.7 modified compounds and Rb0.9Nb1.625Mo0.375O5.62/SnO2 heterostructure photocatalyst have been obtained under hydrothermal conditions. The crystal structure and elemental composition have been confirmed by X-ray diffraction analysis and X-ray microanalysis. The electron structure of the obtained samples has been investigated in comparison to initial one by diffuse reflection spectroscopy. All prepared samples possess the absorption in visible light range; however significant photocatalytic activity shows only Rb0.9Nb1.625Mo0.375O5.62/SnO2 heterostructure. The kinetic study of methylene blue photooxidation for Rb0.9Nb1.625Mo0.375O5.62/SnO2 at neutral pH have been investigated. It has been observed that the main oxidative species for dye oxidation are holes, hydroxyl radicals and superoxide radicals. The products of MB degradation have been determined by HPLC-MS method, and possible pathway of oxidation has been proposed.